Cas no 518316-27-3 (2-((2,6-Dichlorobenzyl)thio)ethanol)

• Product Name: 2-((2,6-Dichlorobenzyl)thio)ethanol
• CAS No: 518316-27-3
• MF: C₉H₁₀Cl₂OS
• MW: 237.146099567413
• MDL: MFCD02755199
• CID: 2092025
• PubChem ID: 43416956
• Update Time: 2025-10-29

2-((2,6-Dichlorobenzyl)thio)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((2,6-Dichlorobenzyl)thio)ethanol
• 2-(2,6-Dichloro-benzylsulfanyl)-ethanol
• 518316-27-3
• 2-[(2,6-dichlorophenyl)methylsulfanyl]ethanol
• Ethanol, 2-[[(2,6-dichlorophenyl)methyl]thio]-
• DB-238769
• AKOS009166116

• MDL： MFCD02755199
• Inchi： 1S/C9H10Cl2OS/c10-8-2-1-3-9(11)7(8)6-13-5-4-12/h1-3,12H,4-6H2
• InChI Key： BXHBVTAVHRJCGS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSCCO)Cl

Computed Properties

• Exact Mass: 235.9829415g/mol
• Monoisotopic Mass: 235.9829415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-((2,6-Dichlorobenzyl)thio)ethanol

Introduction to 2-((2,6-Dichlorobenzyl)thio)ethanol (CAS No. 518316-27-3)

2-((2,6-Dichlorobenzyl)thio)ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 518316-27-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of thioethers, characterized by the presence of a sulfur atom bonded to an ethyl group, with a substituent group attached to the benzene ring. The 2,6-dichlorobenzyl moiety introduces electron-withdrawing effects, influencing the overall reactivity and electronic properties of the molecule. Such structural features make it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The synthesis of 2-((2,6-Dichlorobenzyl)thio)ethanol involves meticulous control over reaction conditions to ensure high yield and purity. Typically, the process begins with the reaction of 2,6-dichlorobenzyl halide with an appropriate thiol source, followed by reduction to yield the desired thioether. Advances in catalytic systems have enabled more efficient and environmentally friendly routes, reducing waste and improving scalability. These innovations align with the growing emphasis on green chemistry principles in industrial applications.

In recent years, there has been increasing interest in thioether compounds due to their diverse biological activities. The sulfur-containing moiety in 2-((2,6-Dichlorobenzyl)thio)ethanol is known to enhance binding affinity to biological targets, making it a promising scaffold for drug discovery. Studies have demonstrated its potential in modulating enzyme activity and interacting with protein receptors. For instance, derivatives of this compound have shown promise in preclinical trials as inhibitors of certain kinases and other therapeutic targets.

The 2,6-dichlorobenzyl substituent further enhances the pharmacological profile by increasing lipophilicity and metabolic stability. This makes the compound more suitable for oral administration and prolonged circulation in vivo. Additionally, computational modeling has been employed to predict binding interactions between 2-((2,6-Dichlorobenzyl)thio)ethanol and target proteins, aiding in rational drug design. Such computational approaches have accelerated the discovery pipeline by identifying lead compounds with high binding affinity and favorable pharmacokinetic properties.

Industrial applications of 2-((2,6-Dichlorobenzyl)thio)ethanol extend beyond pharmaceuticals. In agrochemical research, modified versions of this compound have been explored as intermediates for developing novel pesticides and herbicides. The structural versatility allows for further functionalization, enabling chemists to tailor properties such as bioavailability and environmental persistence. This adaptability underscores the compound's significance as a building block in synthetic chemistry.

The role of thioethers like 2-((2,6-Dichlorobenzyl)thio)ethanol in material science is also gaining traction. Their unique electronic properties make them useful in designing organic semiconductors and conductive polymers. Researchers are investigating how these compounds can be integrated into electronic devices to improve efficiency and durability. Such applications highlight the interdisciplinary nature of modern chemical research.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 2-((2,6-Dichlorobenzyl)thio)ethanol. Compliance with safety standards ensures that industrial processes remain sustainable while protecting human health and the environment. Manufacturers must adhere to guidelines set forth by agencies such as the U.S. Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA). These regulations mandate thorough toxicity assessments and environmental impact studies before large-scale production begins.

The future prospects for 2-((2,6-Dichlorobenzyl)thio)ethanol are bright, driven by ongoing research into its pharmacological potential and industrial applications. Innovations in synthetic methodologies continue to refine production processes, making it more cost-effective and scalable. Collaborative efforts between academia and industry are fostering new discoveries that could revolutionize drug development and material science.